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Compound of Interest

Compound Name: Biotin-PEG11-oxyamine

Cat. No.: B1192312 Get Quote

For researchers, scientists, and professionals in drug development, Biotin-PEG11-oxyamine
is a valuable bioconjugation reagent. This guide provides a comprehensive overview of its

chemical properties, a detailed experimental protocol for its use in glycoprotein labeling, and

visualizations to illustrate its mechanism of action and experimental workflow.

Core Concepts: A Bifunctional Linker for Targeted
Biotinylation
Biotin-PEG11-oxyamine is a heterobifunctional crosslinker composed of three key

components: a biotin moiety, a hydrophilic polyethylene glycol (PEG) spacer, and a reactive

oxyamine group. This molecular architecture enables the specific and covalent attachment of

biotin to molecules containing an aldehyde or ketone group.

The biotin group serves as a high-affinity tag for detection, purification, or targeting, leveraging

its strong and specific interaction with avidin and streptavidin proteins. The oxyamine group

provides a chemoselective handle for conjugation. It reacts with aldehydes and ketones under

mild conditions to form a stable oxime bond.[1]

The inclusion of an 11-unit PEG spacer is a critical feature. This hydrophilic chain enhances the

aqueous solubility of the entire molecule, mitigating the aggregation issues often associated

with hydrophobic biotinylation reagents.[2][3] Furthermore, the long spacer arm minimizes

steric hindrance, allowing for more efficient binding of the biotin tag to avidin or streptavidin.
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Chemical Properties of Biotin-PEG11-oxyamine
The following table summarizes the key chemical and physical properties of Biotin-PEG11-
oxyamine. It is important to note that slight variations may exist between different commercial

suppliers.

Property Value Reference

Molecular Formula C34H66N4O14S [4]

Molecular Weight ~787 g/mol [4]

Purity >95% [5]

Appearance White to off-white solid N/A

Solubility Water, DCM, DMF [5]

Storage Conditions -20°C, protected from moisture [4][5]

Reactive Group Oxyamine (-ONH2) [1]

Reacts With Aldehydes and Ketones [1]

Signaling Pathway and Reaction Mechanism
The biotinylation of a glycoprotein using Biotin-PEG11-oxyamine is a two-step process. First,

the carbohydrate moieties of the glycoprotein are oxidized using a mild oxidizing agent like

sodium periodate (NaIO₄). This reaction cleaves the vicinal diols present in the sugar residues

to generate reactive aldehyde groups. In the second step, the oxyamine group of Biotin-
PEG11-oxyamine nucleophilically attacks the newly formed aldehyde, resulting in the

formation of a stable oxime linkage.
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Step 1: Oxidation

Step 2: Oxime Ligation

Glycoprotein
(with cis-diols)

Glycoprotein
(with aldehyde groups)

 NaIO₄ 
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Biotinylation via Oxime Ligation

Experimental Protocols: Glycoprotein Biotinylation
This section provides a detailed methodology for the biotinylation of glycoproteins using Biotin-
PEG11-oxyamine. This protocol is adapted from a general procedure for alkoxyamine-biotin

reagents and is directly applicable.[6]

Materials Required:
Glycoprotein to be labeled

Biotin-PEG11-oxyamine

Sodium periodate (NaIO₄)

Anhydrous Dimethylsulfoxide (DMSO)

Coupling Buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-7.5)

Reaction Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., desalting spin column or size-exclusion chromatography)

Spectrophotometer
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Experimental Procedure:
Preparation of Glycoprotein:

Dissolve the glycoprotein in the Coupling Buffer at a concentration of 1-5 mg/mL.

Ensure the buffer is free of primary amines (e.g., Tris) as they can interfere with the

reaction.

Oxidation of Glycoprotein:

Prepare a fresh 100 mM stock solution of sodium periodate in water.

Add the sodium periodate solution to the glycoprotein solution to a final concentration of 1-

10 mM. For selective oxidation of sialic acids, use a final concentration of 1 mM and

incubate on ice for 30 minutes in the dark. For general carbohydrate oxidation, use 10 mM

and incubate at room temperature for 1-2 hours in the dark.[6]

Quench the reaction by adding glycerol to a final concentration of 20 mM and incubating

for 10 minutes.

Remove excess sodium periodate and byproducts by buffer exchange into the Coupling

Buffer using a desalting column.

Preparation of Biotin-PEG11-oxyamine Solution:

Equilibrate the vial of Biotin-PEG11-oxyamine to room temperature before opening to

prevent moisture condensation.

Prepare a 50 mM stock solution of Biotin-PEG11-oxyamine in anhydrous DMSO.[6]

Biotinylation Reaction:

Add the Biotin-PEG11-oxyamine stock solution to the oxidized glycoprotein solution. A

20-50 fold molar excess of the biotin reagent over the glycoprotein is a good starting point,

but the optimal ratio should be determined empirically.
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Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing.

Purification of Biotinylated Glycoprotein:

Remove unreacted Biotin-PEG11-oxyamine by buffer exchange using a desalting

column or dialysis against the desired storage buffer (e.g., PBS).

Characterization of Biotinylation:

The extent of biotinylation can be determined using a HABA (4'-hydroxyazobenzene-2-

carboxylic acid) assay or by mass spectrometry.

Experimental Workflow
The following diagram illustrates the complete experimental workflow for the biotinylation of a

glycoprotein with Biotin-PEG11-oxyamine.
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Glycoprotein Biotinylation Workflow
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Applications in Research and Drug Development
The unique properties of Biotin-PEG11-oxyamine make it a versatile tool in various

applications:

Targeted Drug Delivery: Biotinylated antibodies or other targeting ligands can be used to

deliver drugs specifically to cancer cells that overexpress biotin receptors.[7]

Immunoassays: The high affinity of the biotin-avidin interaction is widely exploited in ELISA,

Western blotting, and immunohistochemistry for signal amplification and enhanced detection

sensitivity.

Cell Surface Labeling: Biotin-PEG11-oxyamine can be used to label cell surface

glycoproteins for studies on cellular trafficking and internalization.

Affinity Purification: The biotin tag allows for the efficient isolation and purification of target

molecules using avidin or streptavidin-conjugated resins.

PROTACs: Biotin-PEG11-oxyamine can be used as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).

In conclusion, Biotin-PEG11-oxyamine offers a powerful and versatile solution for the targeted

biotinylation of biomolecules. Its favorable chemical properties, coupled with a straightforward

and efficient conjugation chemistry, make it an indispensable reagent for researchers and

scientists in the field of bioconjugation and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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